![molecular formula C20H19FN2O2S B2571384 1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone CAS No. 1251550-40-9](/img/structure/B2571384.png)
1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone
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Description
1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone, also known as BFE, is a compound that has been widely studied for its potential applications in scientific research. It is a small molecule that belongs to the class of piperidine derivatives and has a molecular weight of 383.47 g/mol. In
Scientific Research Applications
Synthesis and Characterization
- A compound closely related to the query, synthesized using a click chemistry approach, was analyzed for its thermal stability, crystal structure, and interactions within the crystal structure using Hirshfeld surface analysis. This methodology could be applicable for the synthesis and analysis of 1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone, emphasizing the importance of detailed structural characterization in understanding the properties of such compounds (Govindhan et al., 2017).
Biological Applications
- The binding analysis of synthesized molecules with human serum albumin (HSA) using fluorescence spectroscopy techniques to understand their pharmacokinetic nature suggests a potential approach to explore the biological applications of the compound . Such studies are crucial for determining the suitability of compounds for further biological applications (Govindhan et al., 2017).
Antimicrobial and Antifungal Activities
- Research on fluorinated benzothiazolo imidazole compounds and their antimicrobial activity highlights the potential of benzothiazole derivatives in developing new antimicrobial agents. This suggests that this compound could also be explored for its antimicrobial properties (Sathe et al., 2011).
Molecular Docking Studies
- Molecular docking studies performed on related compounds to understand their interactions with biological targets can provide insights into the potential biological activities of the compound of interest. These studies are essential for the rational design of compounds with desired biological properties, suggesting a pathway for exploring the applications of this compound in targeting specific biological receptors or enzymes (Shirani et al., 2021).
Herbicidal Activity
- The design and synthesis of HPPD inhibitors incorporating aryl-formyl piperidinone, a structural motif somewhat related to the query compound, demonstrate the potential agricultural applications of such molecules. This indicates the possibility of exploring this compound for similar applications, highlighting the versatility of these compounds beyond pharmacological uses (Fu et al., 2021).
properties
IUPAC Name |
1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-fluorophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O2S/c21-15-7-5-14(6-8-15)13-19(24)23-11-9-16(10-12-23)25-20-22-17-3-1-2-4-18(17)26-20/h1-8,16H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVHBAUDUAWGWSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC3=CC=CC=C3S2)C(=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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